Cas no 62262-10-6 (Benzoic acid, 2,6-dimethyl-, 3,5-dimethylphenyl ester)
62262-10-6 structure
Product Name:Benzoic acid, 2,6-dimethyl-, 3,5-dimethylphenyl ester
CAS No:62262-10-6
MF:C17H18O2
MW:254.323625087738
CID:451960
PubChem ID:20341526
Update Time:2025-04-19
Benzoic acid, 2,6-dimethyl-, 3,5-dimethylphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,6-dimethyl-, 3,5-dimethylphenyl ester
- (3,5-dimethylphenyl) 2,6-dimethylbenzoate
- SCHEMBL11483411
- 62262-10-6
- DTXSID20605697
- 3,5-Dimethylphenyl 2,6-dimethylbenzoate
-
- Inchi: 1S/C17H18O2/c1-11-8-12(2)10-15(9-11)19-17(18)16-13(3)6-5-7-14(16)4/h5-10H,1-4H3
- InChI Key: LQSGROJOFMIWBH-UHFFFAOYSA-N
- SMILES: O(C(C1C(C)=CC=CC=1C)=O)C1C=C(C)C=C(C)C=1
Computed Properties
- Exact Mass: 254.13074
- Monoisotopic Mass: 254.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzoic acid, 2,6-dimethyl-, 3,5-dimethylphenyl ester Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
62262-10-6 (Benzoic acid, 2,6-dimethyl-, 3,5-dimethylphenyl ester) Related Products
- 724-98-1(2-(Phenoxymethyl)benzoic acid)
- 744-45-6(Diphenyl isophthalate)
- 168899-58-9(3-Acetoxy-2-methylbenzoic acid)
- 2444-19-1(4-Hydroxyphenyl benzoate)
- 84-62-8(Diphenyl phthalate)
- 93-99-2(Phenyl benzoate)
- 17819-91-9(4-(Benzyloxy)-2-methylbenzoic acid)
- 17696-62-7(Phenyl 4-hydroxybenzoate)
- 1539-04-4(1,4-diphenyl benzene-1,4-dicarboxylate)
- 108593-47-1(Methyl 3-ethoxybenzoate)
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